Cas no 947683-03-6 (2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 947683-03-6
• MF: C₁₄H₂₀BClO₄
• MW: 298.570203781128
• CID: 5073807
• Update Time: 2026-03-01

2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)11-8-10(16)6-7-12(11)18-9-17-5/h6-8H,9H2,1-5H3
• InChI Key： JVXOTRHOGIIVQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 36.9

Additional information on 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 947683-03-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 947683-03-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of boron-containing therapeutics. Its unique chemical properties, including stability and reactivity, make it a valuable building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery and materials science.

Recent studies have highlighted the role of this compound in the synthesis of novel proteasome inhibitors and kinase inhibitors. For instance, researchers have utilized 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a precursor in the development of bortezomib analogs, which show promising activity against multiple myeloma and other malignancies. The compound's ability to form stable boron-carbon bonds under mild conditions has also been exploited in the design of targeted drug delivery systems, enhancing the specificity and efficacy of therapeutic agents.

In addition to its applications in drug synthesis, this compound has been investigated for its potential in bioimaging and diagnostics. The boronic acid moiety, which can be derived from the hydrolysis of the dioxaborolane, exhibits high affinity for diols and sugars, making it useful for the detection of glycoproteins and other biomolecules. Recent advancements in fluorescence-based assays have demonstrated the utility of this compound in real-time monitoring of cellular processes, providing insights into disease mechanisms and therapeutic responses.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Researchers are actively exploring greener synthetic routes and more efficient purification techniques to address these issues. Furthermore, the compound's stability under physiological conditions and its potential toxicity profiles are areas of ongoing investigation, which will be critical for its translation into clinical applications.

In conclusion, 2-(5-Chloro-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostics, underscoring its importance in advancing biomedical science. Future research will likely focus on optimizing its synthetic accessibility and expanding its utility in novel therapeutic and diagnostic platforms.